Cas no 80413-79-2 (4-[[(4-Carboxycyclohexyl)-nitrosocarbamoyl]amino]cyclohexane-1-carboxylic acid)

• Product name: 4-[[(4-Carboxycyclohexyl)-nitrosocarbamoyl]amino]cyclohexane-1-carboxylic acid
• CAS No: 80413-79-2
• MF: C₁₅H₂₃N₃O₆
• MW: 341.359624147415
• CID: 985605
• PubChem ID: 328099

4-[[(4-Carboxycyclohexyl)-nitrosocarbamoyl]amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(4-carboxycyclohexyl)-nitrosocarbamoyl]amino]cyclohexane-1-carboxylic acid
• NSC-305716
• CHEMBL2358943
• 80413-79-2
• SMR002049115
• MLS003389463
• NSC305716
• DTXSID30316686
• 4-[[(4-Carboxycyclohexyl)-nitrosocarbamoyl]amino]cyclohexane-1-carboxylic acid

• Inchi： InChI=1S/C15H23N3O6/c19-13(20)9-1-5-11(6-2-9)16-15(23)18(17-24)12-7-3-10(4-8-12)14(21)22/h9-12H,1-8H2,(H,16,23)(H,19,20)(H,21,22)
• InChI Key： CIRPYGAREFBXOA-UHFFFAOYSA-N
• SMILES： C1CC(CCC1C(=O)O)NC(=O)N(C2CCC(CC2)C(=O)O)N=O

Computed Properties

• Exact Mass: 341.15868546g/mol
• Monoisotopic Mass: 341.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 136Ų